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Compound Name: Diethyl pentadecanedioate
CAS No.: 1119-79-5
Cat. No.: B073153
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison for verifying the structure of Diethyl
pentadecanedioate against other long-chain diesters using two-dimensional nuclear magnetic
resonance (2D NMR) spectroscopy. The focus is on the application of Correlation
Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC) experiments to
unambiguously elucidate the molecular structure.

Workflow for 2D NMR Structural Verification

The structural elucidation of a molecule like Diethyl pentadecanedioate using 2D NMR
follows a logical progression. The workflow begins with the acquisition of standard one-
dimensional (1D) NMR spectra (*H and 13C) to identify the basic chemical environments of the
protons and carbons. This is followed by 2D NMR experiments (COSY and HMBC) to establish
connectivity between atoms. The COSY spectrum reveals proton-proton couplings, while the
HMBC spectrum shows correlations between protons and carbons over two to three bonds,
which is crucial for piecing together the carbon skeleton.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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